Cas no 2031258-98-5 (8-oxa-11-azatricyclo4.3.3.0,1,6dodecane hydrochloride)
8-oxa-11-azatricyclo4.3.3.0,1,6dodecane hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 8-Oxa-11-azatricyclo[4.3.3.0,1,6]dodecane hydrochloride
- 8-oxa-11-azatricyclo4.3.3.0,1,6dodecane hydrochloride
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- MDL: MFCD30345036
- Inchi: 1S/C10H17NO.ClH/c1-2-4-10-6-11-5-9(10,3-1)7-12-8-10;/h11H,1-8H2;1H
- InChI Key: MEZJGSJYLVLLTO-UHFFFAOYSA-N
- SMILES: Cl.O1CC23CNCC2(C1)CCCC3
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 186
- Topological Polar Surface Area: 21.3
8-oxa-11-azatricyclo4.3.3.0,1,6dodecane hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-307681-0.05g |
8-oxa-11-azatricyclo[4.3.3.0,1,6]dodecane hydrochloride |
2031258-98-5 | 95.0% | 0.05g |
$312.0 | 2025-03-19 | |
| Enamine | EN300-307681-0.1g |
8-oxa-11-azatricyclo[4.3.3.0,1,6]dodecane hydrochloride |
2031258-98-5 | 95.0% | 0.1g |
$466.0 | 2025-03-19 | |
| Enamine | EN300-307681-0.25g |
8-oxa-11-azatricyclo[4.3.3.0,1,6]dodecane hydrochloride |
2031258-98-5 | 95.0% | 0.25g |
$666.0 | 2025-03-19 | |
| Enamine | EN300-307681-0.5g |
8-oxa-11-azatricyclo[4.3.3.0,1,6]dodecane hydrochloride |
2031258-98-5 | 95.0% | 0.5g |
$1046.0 | 2025-03-19 | |
| Enamine | EN300-307681-1.0g |
8-oxa-11-azatricyclo[4.3.3.0,1,6]dodecane hydrochloride |
2031258-98-5 | 95.0% | 1.0g |
$1343.0 | 2025-03-19 | |
| Enamine | EN300-307681-2.5g |
8-oxa-11-azatricyclo[4.3.3.0,1,6]dodecane hydrochloride |
2031258-98-5 | 95.0% | 2.5g |
$2631.0 | 2025-03-19 | |
| Enamine | EN300-307681-5.0g |
8-oxa-11-azatricyclo[4.3.3.0,1,6]dodecane hydrochloride |
2031258-98-5 | 95.0% | 5.0g |
$3894.0 | 2025-03-19 | |
| Enamine | EN300-307681-10.0g |
8-oxa-11-azatricyclo[4.3.3.0,1,6]dodecane hydrochloride |
2031258-98-5 | 95.0% | 10.0g |
$5774.0 | 2025-03-19 | |
| Enamine | EN300-307681-1g |
8-oxa-11-azatricyclo[4.3.3.0,1,6]dodecane hydrochloride |
2031258-98-5 | 95% | 1g |
$1343.0 | 2023-09-05 | |
| Enamine | EN300-307681-5g |
8-oxa-11-azatricyclo[4.3.3.0,1,6]dodecane hydrochloride |
2031258-98-5 | 95% | 5g |
$3894.0 | 2023-09-05 |
8-oxa-11-azatricyclo4.3.3.0,1,6dodecane hydrochloride Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on 8-oxa-11-azatricyclo4.3.3.0,1,6dodecane hydrochloride
Comprehensive Overview of 8-oxa-11-azatricyclo[4.3.3.0,1,6]dodecane hydrochloride (CAS No. 2031258-98-5)
8-oxa-11-azatricyclo[4.3.3.0,1,6]dodecane hydrochloride (CAS No. 2031258-98-5) is a novel and structurally complex compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This bicyclic scaffold, characterized by its unique oxa-aza-tricyclic framework, offers intriguing possibilities for drug discovery and development. Researchers are particularly interested in its potential as a central nervous system (CNS) modulator, given its structural resemblance to known bioactive molecules targeting neurological pathways.
The molecular architecture of 8-oxa-11-azatricyclo[4.3.3.0,1,6]dodecane hydrochloride combines oxygen and nitrogen heteroatoms within a rigid tricyclic system, which may contribute to enhanced blood-brain barrier (BBB) permeability—a critical factor for CNS-targeting therapeutics. Recent studies suggest that modifications of this core structure could lead to compounds with improved receptor binding affinity and selectivity, addressing current challenges in treating neurological disorders.
In synthetic chemistry, 8-oxa-11-azatricyclo[4.3.3.0,1,6]dodecane hydrochloride serves as a valuable intermediate for constructing more complex molecular architectures. Its tricyclic scaffold provides a versatile platform for introducing diverse functional groups, enabling medicinal chemists to explore structure-activity relationships (SAR) systematically. The hydrochloride salt form enhances the compound's solubility and stability, making it particularly suitable for pharmacological studies and formulation development.
The pharmaceutical industry has shown growing interest in 8-oxa-11-azatricyclo[4.3.3.0,1,6]dodecane hydrochloride derivatives as potential candidates for addressing unmet medical needs in neurodegenerative diseases and mood disorders. With increasing global focus on mental health and cognitive function, this compound class aligns well with current therapeutic trends. Researchers are investigating its potential applications in conditions ranging from Alzheimer's disease to treatment-resistant depression, capitalizing on its unique physicochemical properties.
From a commercial perspective, the demand for 8-oxa-11-azatricyclo[4.3.3.0,1,6]dodecane hydrochloride has been steadily increasing, particularly among contract research organizations (CROs) and pharmaceutical companies specializing in CNS drug development. The compound's CAS registry number (2031258-98-5) serves as a crucial identifier for procurement and regulatory purposes, ensuring precise specification in research and development activities.
Quality control of 8-oxa-11-azatricyclo[4.3.3.0,1,6]dodecane hydrochloride typically involves advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These methods verify the compound's purity and structural integrity, which are essential for reproducible research outcomes. The hydrochloride salt form generally exhibits excellent crystallinity, facilitating characterization and handling in laboratory settings.
Recent patent literature reveals growing intellectual property activity surrounding 8-oxa-11-azatricyclo[4.3.3.0,1,6]dodecane hydrochloride derivatives, particularly in applications related to neuroprotection and synaptic plasticity modulation. This trend reflects the compound's potential to address key challenges in neuroscience research, including the need for more effective neurotrophic agents and cognitive enhancers with favorable safety profiles.
Environmental and safety considerations for 8-oxa-11-azatricyclo[4.3.3.0,1,6]dodecane hydrochloride follow standard laboratory chemical handling protocols. While not classified as hazardous under normal research conditions, proper personal protective equipment (PPE) and ventilation are recommended when working with this compound. Material safety data sheets (MSDS) provide detailed guidance on storage conditions, typically recommending protection from moisture and light to maintain stability.
The future research directions for 8-oxa-11-azatricyclo[4.3.3.0,1,6]dodecane hydrochloride appear promising, with several research groups exploring its incorporation into targeted drug delivery systems and combination therapies. The compound's molecular framework offers opportunities for creating prodrug formulations and bioconjugates, potentially enhancing therapeutic efficacy while minimizing side effects. These developments align with the pharmaceutical industry's growing emphasis on precision medicine approaches.
For researchers seeking 8-oxa-11-azatricyclo[4.3.3.0,1,6]dodecane hydrochloride (CAS No. 2031258-98-5), it is available through specialized chemical suppliers focusing on pharmaceutical intermediates. Procurement typically requires documentation of intended research use, reflecting the compound's status as a valuable research chemical rather than a bulk commodity. Current market trends indicate stable availability, with potential for custom synthesis options to meet specific research requirements.
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